Cas no 58873-48-6 (Anthracene, 9-(1-methylethenyl)-)

Anthracene, 9-(1-methylethenyl)- structure
58873-48-6 structure
Product Name:Anthracene, 9-(1-methylethenyl)-
CAS No:58873-48-6
MF:C17H14
MW:218.293064594269
CID:340571
PubChem ID:12660444
Update Time:2025-04-19

Anthracene, 9-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, 9-(1-methylethenyl)-
    • 9-prop-1-en-2-ylanthracene
    • 9-isopropenyl anthracene
    • 58873-48-6
    • DTXSID10506003
    • 9-(PROP-1-EN-2-YL)ANTHRACENE
    • Inchi: 1S/C17H14/c1-12(2)17-15-9-5-3-7-13(15)11-14-8-4-6-10-16(14)17/h3-11H,1H2,2H3
    • InChI Key: PBMREGLSNAEOME-UHFFFAOYSA-N
    • SMILES: C1(C(=C)C)C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 218.10962
  • Monoisotopic Mass: 218.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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